Cas no 1824146-41-9 (4-(2-Methylfuran-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2-Methylfuran-3-yl)pyrrolidin-2-one
• CAS No: 1824146-41-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5957934
• PubChem ID: 129983656
• Update Time: 2025-05-20

4-(2-Methylfuran-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1851698
• 1824146-41-9
• 4-(2-methylfuran-3-yl)pyrrolidin-2-one
• 4-(2-Methylfuran-3-yl)pyrrolidin-2-one

• Inchi： 1S/C9H11NO2/c1-6-8(2-3-12-6)7-4-9(11)10-5-7/h2-3,7H,4-5H2,1H3,(H,10,11)
• InChI Key： GPCJEMNRSVMKGM-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1CC(NC1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 4-(2-Methylfuran-3-yl)pyrrolidin-2-one

4-(2-Methylfuran-3-yl)pyrrolidin-2-one: A Comprehensive Overview

4-(2-Methylfuran-3-yl)pyrrolidin-2-one, also known by its CAS number 1824146-41-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are widely studied for their potential applications in drug design and development. The structure of 4-(2-Methylfuran-3-yl)pyrrolidin-2-one features a pyrrolidinone ring fused with a methylfuran moiety, making it a unique candidate for exploring various biological activities.

The synthesis of 4-(2-Methylfuran-3-yl)pyrrolidin-2-one has been reported in several studies, with researchers employing diverse methodologies to optimize the reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are crucial for studying stereochemical effects in biological systems. These methods often involve the use of transition metal catalysts, such as palladium or rhodium complexes, to facilitate key steps like coupling reactions or cyclizations.

In terms of biological activity, 4-(2-Methylfuran-3-yl)pyrrolidin-2-one has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are key players in cellular signaling pathways. Additionally, this compound has exhibited moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy. Recent research has also explored its effects on neurodegenerative diseases, where it has shown neuroprotective properties by modulating oxidative stress and inflammation.

The pharmacokinetic profile of 4-(2-Methylfuran-3-yl)pyrrolidin-2-one is another area of active investigation. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. These studies have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for drug development. Notably, the compound has demonstrated favorable oral bioavailability in preclinical models, making it a viable candidate for further therapeutic exploration.

The structural versatility of 4-(2-Methylfuran-3-yl)pyrrolidin-2-one has also inspired its use as a building block for constructing more complex molecules. By modifying the substituents on the furan ring or the pyrrolidinone core, chemists can generate a library of analogs with diverse pharmacological profiles. This approach has been particularly useful in hit-to-lead optimization campaigns aimed at improving potency and selectivity.

In conclusion, 4-(2-Methylfuran-3-yL)pyrrolidinone, with its unique structure and promising biological activities, continues to be a focal point in medicinal chemistry research. As ongoing studies unravel its full potential, this compound holds the promise of contributing to the development of novel therapeutic agents for various diseases. Its continued exploration will undoubtedly advance our understanding of pyrrolidinone-based drug design and pave the way for future innovations in this field.